Cas no 17071-29-3 (ethyl 3-oxo-5-phenylpentanoate)

ethyl 3-oxo-5-phenylpentanoate structure
17071-29-3 structure
Product Name:ethyl 3-oxo-5-phenylpentanoate
CAS No:17071-29-3
MF:C13H16O3
MW:220.264344215393
MDL:MFCD00041348
CID:232711
PubChem ID:61162
Update Time:2025-09-18

ethyl 3-oxo-5-phenylpentanoate Chemical and Physical Properties

Names and Identifiers

    • Benzenepentanoic acid, b-oxo-, ethyl ester
    • 3-Oxo-5-Phenyl-Pentanoic Acid Ethyl Ester
    • ethyl 3-oxo-5-phenylpentanoate
    • 3-oxo-5-phenylpentanoic acid ethyl ester
    • 3-oxo-5-phenyl-valeric acid ethyl ester
    • AC1L1UNR
    • AC1Q64ZG
    • Ethyl 2-acetyldihydrocinnamate
    • ethyl 2-benzyl-acetoacetate
    • ethyl 3-oxo-5-phenylvalerate
    • ethyl-5-phenyl-3-oxopentanoate
    • FEMA No. 2416
    • SureCN717900
    • UNII-7K3AI5O6H2
    • UPCMLD00WJAB62
    • Benzenepentanoic acid, β-oxo-, ethyl ester
    • MDL: MFCD00041348
    • Inchi: 1S/C13H16O3/c1-2-16-13(15)10-12(14)9-8-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
    • InChI Key: PRDJGEFZGPKCSG-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC(CCC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 220.10998
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7

Experimental Properties

  • PSA: 43.37
  • LogP: 2.14150

ethyl 3-oxo-5-phenylpentanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B442033-10mg
ethyl 3-oxo-5-phenylpentanoate
17071-29-3
10mg
$ 50.00 2022-06-07
TRC
B442033-50mg
ethyl 3-oxo-5-phenylpentanoate
17071-29-3
50mg
$ 185.00 2022-06-07
TRC
B442033-100mg
ethyl 3-oxo-5-phenylpentanoate
17071-29-3
100mg
$ 275.00 2022-06-07
abcr
AB338019-1 g
3-Oxo-5-phenyl-pentanoic acid ethyl ester
17071-29-3
1g
€325.00 2022-06-02
abcr
AB338019-5 g
3-Oxo-5-phenyl-pentanoic acid ethyl ester
17071-29-3
5g
€538.00 2022-06-02
abcr
AB338019-10 g
3-Oxo-5-phenyl-pentanoic acid ethyl ester
17071-29-3
10g
€751.00 2022-06-02
Enamine
EN300-123350-0.05g
ethyl 3-oxo-5-phenylpentanoate
17071-29-3 95%
0.05g
$162.0 2023-06-08
Enamine
EN300-123350-0.1g
ethyl 3-oxo-5-phenylpentanoate
17071-29-3 95%
0.1g
$241.0 2023-06-08
Enamine
EN300-123350-0.25g
ethyl 3-oxo-5-phenylpentanoate
17071-29-3 95%
0.25g
$347.0 2023-06-08
Enamine
EN300-123350-0.5g
ethyl 3-oxo-5-phenylpentanoate
17071-29-3 95%
0.5g
$546.0 2023-06-08
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